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Compound of Interest

Compound Name:
2,2-Bis[4-(4-

aminophenoxy)phenyl]propane

Cat. No.: B077367 Get Quote

A Comparative Guide to the Gas Separation Performance of BAPP-Containing Co-Polyimides

For researchers and scientists in materials science and chemical engineering, particularly

those focused on membrane technology for gas separation, the selection of a polymer with

optimal permeability and selectivity is paramount. This guide provides a detailed comparison of

co-polyimides containing 2,2-Bis[4-(4-aminophenoxy)phenyl]propane (BAPP) against other

notable gas separation polymers. The data presented is collated from various scientific studies

to offer a comprehensive overview for professionals in the field.

Performance Comparison of Gas Separation
Membranes
The efficacy of a gas separation membrane is primarily determined by its permeability to a

specific gas and its selectivity for that gas over others. The following tables summarize the

performance of various BAPP-containing co-polyimides and compare them with other classes

of polymeric membranes.

Table 1: Gas Separation Performance of BAPP-Containing and Other Polyimide Membranes
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Polymer
System

Gas Pair
Permeability
(Barrer)

Selectivity Reference

BAPP-

Containing Co-

polyimides

6FDA-BAPP CO₂/CH₄ 5 - 7 48 - 86 [1]

6FDA-BAPP CO₂/N₂ 5 - 7 18 - 27 [1]

Alternative

Polyimides

6FDA-DAM CO₂/CH₄ ~100 - 250 - [2]

6FDA-mPDA CO₂/CH₄ < 50 - [2]

6FDA-DABA CO₂/CH₄ < 50 > 50 [2]

6FDA-

DAM:DABA (3:2)
CO₂/CH₄ ~100 - 250 - [2]

6FDA-

mPDA:DABA

(3:2)

CO₂/CH₄
~9 (uncross-

linked)
~53 [2]

6FDA-

mPDA:DABA

(3:2)

CO₂/CH₄
~48 (cross-

linked)
~53 [2]

Matrimid® CO₂/CH₄ ~5-10 ~35 [2]

OPDA-ODA-

PEO
CO₂/N₂ 52 63 [3][4]

Permeability is expressed in Barrer, where 1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg).

Selectivity is the ratio of the permeabilities of the two gases.

Table 2: Gas Separation Performance of Alternative Advanced Polymer Membranes
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Polymer
Type

Polymer
System

Gas Pair
Permeabilit
y (Barrer)

Selectivity Reference

Polymers of

Intrinsic

Microporosity

(PIMs)

PIM-1 CO₂/CH₄ High Moderate [5]

PIM-1 O₂/N₂ High Moderate [5]

PIM-BTrip CO₂/CH₄ 21500 (fresh) 12.7 [6]

Thermally

Rearranged

(TR)

Polymers

TRCP-4:6 CO₂/CH₄ 269.0 58.48 [7]

TRCP-4:6 O₂/N₂ 46.8 9.00 [7]

TR-PBOI CO₂/CH₄
3.7

(freestanding)
35 [8]

rGO-PBOI CO₂/CH₄
1784

(composite)
32 [8]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental results.

Below are outlines of the typical procedures for the synthesis of BAPP-containing co-

polyimides and the subsequent measurement of their gas separation performance.

Synthesis of BAPP-Containing Co-polyimides
A common method for synthesizing polyimides is a two-step polycondensation reaction.[9][10]

[11]

Poly(amic acid) Synthesis:
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An aromatic diamine, such as BAPP, is dissolved in an aprotic polar solvent like N,N-

dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) in a reaction vessel under an

inert atmosphere (e.g., nitrogen).

A stoichiometric amount of an aromatic dianhydride (e.g., 4,4'-

(hexafluoroisopropylidene)diphthalic anhydride - 6FDA) is added to the solution.

The reaction mixture is stirred at room temperature for several hours to form a viscous

poly(amic acid) solution.

Imidization:

The poly(amic acid) solution is then converted to the final polyimide. This can be achieved

through two primary methods:

Thermal Imidization: The poly(amic acid) solution is cast onto a substrate and heated in

a stepwise manner to temperatures typically ranging from 100°C to 300°C. This process

drives the cyclodehydration of the amic acid groups to form the imide rings.

Chemical Imidization: A dehydrating agent, such as acetic anhydride, and a catalyst, like

pyridine or triethylamine, are added to the poly(amic acid) solution. The reaction

proceeds at a lower temperature than thermal imidization to form the polyimide.[11]

Membrane Formation
The synthesized polyimide is typically formed into a dense membrane for gas separation

testing using the solution casting method.[12]

A solution of the polyimide in a suitable solvent is prepared.

The solution is filtered to remove any impurities.

The filtered solution is cast onto a level substrate (e.g., a glass plate).

The solvent is allowed to evaporate slowly in a controlled environment, often in a dust-free

oven with a gradual increase in temperature, to form a uniform, thin film.

Once dried, the membrane is carefully peeled from the substrate.
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Gas Permeation Measurement
The gas separation properties of the prepared membranes are commonly evaluated using a

constant-volume, variable-pressure apparatus.[13][14]

The membrane is mounted in a permeation cell, dividing it into a high-pressure upstream

(feed) side and a low-pressure downstream (permeate) side.

The entire system is evacuated to remove any residual gases.

The feed gas is introduced to the upstream side at a constant pressure.

The pressure increase on the downstream side, which has a fixed volume, is monitored over

time using a pressure transducer.

The permeability coefficient (P) is calculated from the steady-state rate of pressure increase

(dp/dt) using the following equation:

P = (V * l * (dp/dt)) / (A * p_upstream * R * T)

where:

V is the downstream volume

l is the membrane thickness

A is the effective membrane area

p_upstream is the upstream pressure

R is the ideal gas constant

T is the absolute temperature

The ideal selectivity for a pair of gases (A and B) is calculated as the ratio of their individual

permeabilities:

α_A/B = P_A / P_B
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Visualizations
Synthesis of BAPP-Containing Co-polyimides
The following diagram illustrates the general two-step synthesis process for BAPP-containing

co-polyimides.

Step 1: Poly(amic acid) Synthesis

Step 2: Imidization

Diamine (BAPP) +
Dianhydride (e.g., 6FDA)

Reaction Vessel
(Inert Atmosphere, Room Temp)

Aprotic Polar Solvent
(e.g., DMAc, NMP)

Viscous Poly(amic acid)
Solution

Thermal Imidization
(Casting & Heating)

Option 1

Chemical Imidization
(Dehydrating Agent & Catalyst)

Option 2

Final Polyimide

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of BAPP-containing co-polyimides.

Experimental Workflow for Gas Separation Measurement
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This diagram outlines the typical experimental procedure for measuring the gas separation

performance of a polymer membrane.

Start

Prepare Dense Polymer Membrane
(Solution Casting)

Mount Membrane in
Permeation Cell

Evacuate System

Introduce Feed Gas to
Upstream Side (Constant Pressure)

Monitor Pressure Increase
in Downstream (Constant Volume)

Calculate Permeability
and Selectivity

End

Click to download full resolution via product page
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Caption: Workflow for gas separation performance measurement using the constant-volume

method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077367#gas-separation-performance-of-bapp-
containing-co-polyimides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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